Cas no 56670-30-5 (Benzoic acid, 4-[(1-oxododecyl)oxy]-)

• Product name: Benzoic acid, 4-[(1-oxododecyl)oxy]-
• CAS No: 56670-30-5
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 348166
• PubChem ID: 11393046

Benzoic acid, 4-[(1-oxododecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-oxododecyl)oxy]-
• 4-dodecanoyloxybenzoic acid
• 56670-30-5
• 4-(DODECANOYLOXY)BENZOICACID
• DTXSID90464551
• 4-(dodecanoyloxy)-benzoic acid
• SCHEMBL7776497
• 4-(DODECANOYLOXY)BENZOIC ACID

• Inchi： InChI=1S/C19H28O4/c1-2-3-4-5-6-7-8-9-10-11-18(20)23-17-14-12-16(13-15-17)19(21)22/h12-15H,2-11H2,1H3,(H,21,22)
• InChI Key： DXLIYCDGSKTGKK-UHFFFAOYSA-N
• SMILES： O=C(OC1C=CC(C(O)=O)=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 320.19884
• Monoisotopic Mass: 320.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 63.6

Additional information on Benzoic acid, 4-[(1-oxododecyl)oxy]-

Benzoic acid, 4-[(1-oxododecyl)oxy]-: A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 4-[(1-oxododecyl)oxy]-, with the CAS number 56670-30-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits a range of potential applications that span from industrial formulations to advanced biomedical studies. The introduction of a long-chain alkoxy group at the para position of benzoic acid introduces novel functionalities, making it a subject of intense interest for researchers aiming to develop innovative materials and therapeutic agents.

The molecular structure of Benzoic acid, 4-[(1-oxododecyl)oxy]- consists of a benzoic acid core linked to a dodecanoyloxy group. This configuration imparts distinctive physicochemical properties, including enhanced solubility in non-polar solvents and improved thermal stability. These attributes make the compound particularly valuable in applications where compatibility with organic matrices is crucial. For instance, in polymer chemistry, this compound serves as an effective additive to improve the mechanical and thermal properties of various polymer matrices.

In recent years, the pharmaceutical industry has shown considerable interest in derivatives of benzoic acid due to their potential biological activities. The introduction of the (1-oxododecyl)oxy moiety at the fourth position of benzoic acid modifies its pharmacokinetic profile, potentially enhancing bioavailability and metabolic stability. Preliminary studies have suggested that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for further development into novel therapeutic agents. Researchers are exploring its efficacy in modulating inflammatory pathways and protecting against oxidative stress-induced damage.

The synthesis of Benzoic acid, 4-[(1-oxododecyl)oxy]- involves a series of well-established organic reactions, including esterification and nucleophilic substitution. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's structure and confirm its identity.

The industrial applications of this compound are diverse, extending beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical formulations, for example, it serves as an effective preservative due to its antimicrobial properties. Its ability to inhibit the growth of bacteria and fungi makes it a valuable component in pesticide formulations aimed at protecting crops from microbial infections. Additionally, its compatibility with other chemical agents enhances the overall efficacy of these formulations.

Environmental scientists are also investigating the environmental impact of Benzoic acid, 4-[(1-oxododecyl)oxy]-. Studies have demonstrated its biodegradability under controlled conditions, suggesting that it does not pose significant long-term environmental risks when used responsibly. However, further research is needed to fully understand its ecological footprint and to develop sustainable practices for its disposal and recycling.

The development of novel materials based on this compound has opened up new avenues in nanotechnology and advanced coatings. Its unique chemical properties enable it to function as an effective surfactant and stabilizer in nanomaterial synthesis. Researchers are exploring its use in creating stable nanoparticles for drug delivery systems, where its ability to enhance solubility and protect against degradation is particularly beneficial.

The future prospects for Benzoic acid, 4-[(1-oxododecyl)oxy]- are promising, with ongoing research uncovering new potential applications. As our understanding of its chemical behavior deepens, so too does its utility across multiple industries. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that address contemporary challenges in medicine, materials science, and environmental sustainability.